methyl 1-(4-biphenylyl)-4-hydroxy-1H-pyrazole-3-carboxylate
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Description
Methyl 1-(4-biphenylyl)-4-hydroxy-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C17H14N2O3 and its molecular weight is 294.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 294.10044231 g/mol and the complexity rating of the compound is 376. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Spectral Analysis
Research involving related pyrazole derivatives, like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, has focused on their structural and spectral properties. These studies provide a foundation for understanding the chemical behavior and potential applications of methyl 1-(4-biphenylyl)-4-hydroxy-1H-pyrazole-3-carboxylate in fields such as material science and drug design. The combined experimental and theoretical investigations offer insights into the molecular structure, electronic properties, and reactivity of these compounds (S. Viveka et al., 2016).
Organic Synthesis and Cyclization
Studies on the cyclization of related pyrazole derivatives highlight innovative synthetic pathways that can be applied to produce novel compounds with potential applications in pharmaceuticals and organic materials. For example, the synthesis of 9H-Pyrazolo[3,2-b][1,3]benzoxazines from related precursors demonstrates the versatility of pyrazole compounds in organic synthesis (N. Lisowskaya et al., 2006).
Biological Activity
The biological activity of novel comenic acid derivatives containing pyrazole moieties indicates the potential of pyrazole derivatives in therapeutic applications. Such studies suggest that this compound could be explored for similar biological effects, especially in combination with other drugs to enhance therapeutic efficacy (A. Kletskov et al., 2018).
Corrosion Inhibition
Pyrazole derivatives have also been investigated as corrosion inhibitors, demonstrating the potential of these compounds in industrial applications such as metal protection and maintenance. The inhibitory effects of pyrazole compounds on the corrosion of metals in acidic media highlight their utility in developing new corrosion inhibitors (A. Chetouani et al., 2005).
Properties
IUPAC Name |
methyl 4-hydroxy-1-(4-phenylphenyl)pyrazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3/c1-22-17(21)16-15(20)11-19(18-16)14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-11,20H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAARSQMQXJKXBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN(C=C1O)C2=CC=C(C=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.